Cas no 400079-00-7 (N-(4-fluorophenyl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide)

N-(4-fluorophenyl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide is a fluorinated thiazole derivative with a pyridyl substituent, exhibiting potential as a versatile intermediate in medicinal chemistry and pharmaceutical research. Its structural features, including the fluorine atom and thiazole-pyridine scaffold, suggest utility in the development of bioactive compounds, particularly in targeting enzyme inhibition or receptor modulation. The presence of the carboxamide group enhances its binding affinity, while the methyl substitution may influence metabolic stability. This compound is suitable for applications in drug discovery, where its unique heterocyclic framework can be leveraged for the synthesis of novel therapeutic agents. Its purity and well-defined structure make it a reliable candidate for exploratory research.
N-(4-fluorophenyl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide structure
400079-00-7 structure
Product Name:N-(4-fluorophenyl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide
CAS No:400079-00-7
MF:C16H12FN3OS
MW:313.349385261536
MDL:MFCD01936159
CID:5234637
Update Time:2025-05-19

N-(4-fluorophenyl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-fluorophenyl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide
    • 5-Thiazolecarboxamide, N-(4-fluorophenyl)-4-methyl-2-(2-pyridinyl)-
    • MDL: MFCD01936159
    • Inchi: 1S/C16H12FN3OS/c1-10-14(15(21)20-12-7-5-11(17)6-8-12)22-16(19-10)13-4-2-3-9-18-13/h2-9H,1H3,(H,20,21)
    • InChI Key: QGLXALAOQMEHPC-UHFFFAOYSA-N
    • SMILES: S1C(C(NC2=CC=C(F)C=C2)=O)=C(C)N=C1C1=NC=CC=C1

N-(4-fluorophenyl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB299537-100 mg
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abcr
AB299537-100mg
N-(4-Fluorophenyl)-4-methyl-2-(2-pyridinyl)-1,3-thiazole-5-carboxamide; .
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€283.50 2025-04-19

Additional information on N-(4-fluorophenyl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide

Research Brief on N-(4-fluorophenyl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide (CAS: 400079-00-7)

N-(4-fluorophenyl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide (CAS: 400079-00-7) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a kinase inhibitor, particularly in the context of cancer therapy. This research brief aims to summarize the latest findings related to this compound, including its mechanism of action, pharmacological properties, and potential clinical applications.

The compound belongs to the thiazole carboxamide class, which is known for its diverse biological activities. Structural analysis reveals that the presence of a fluorophenyl group and a pyridinyl moiety enhances its binding affinity to specific kinase targets. Recent in vitro studies have demonstrated its potent inhibitory activity against several kinases, including those involved in cell proliferation and survival pathways. These findings suggest that N-(4-fluorophenyl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide could serve as a promising lead compound for the development of novel anticancer agents.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Preclinical trials in animal models have shown favorable absorption and distribution profiles, with minimal off-target effects. However, challenges remain in optimizing its solubility and reducing potential toxicity. Researchers are currently exploring structural modifications to improve these properties while maintaining its kinase inhibitory activity.

In addition to its anticancer potential, recent investigations have explored the compound's efficacy in other therapeutic areas, such as inflammatory diseases and neurodegenerative disorders. Preliminary data indicate that it may modulate key signaling pathways involved in inflammation and neuronal survival. These findings open new avenues for repurposing the compound for a broader range of applications.

In conclusion, N-(4-fluorophenyl)-4-methyl-2-(pyridin-2-yl)-1,3-thiazole-5-carboxamide represents a versatile and promising candidate for drug development. Ongoing research is expected to further validate its therapeutic potential and address current limitations. The compound's unique structural features and biological activities make it a valuable subject for future studies in chemical biology and medicinal chemistry.

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